4-Methoxy-N-[2-(3-oxo-3,4-dihydro-quinoxalin-2-yl)-phenyl]-benzenesulfonamide

• IUPAC Name: 4-methoxy-N-[2-(3-oxo-4H-quinoxalin-2-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C21H17N3O4S/c1-28-14-10-12-15(13-11-14)29(26,27)24-17-7-3-2-6-16(17)20-21(25)23-19-9-5-4-8-18(19)22-20/h2-13,24H,1H3,(H,23,25)
• InChI Key: KYDSTHYHHCIDRB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C3=NC4=CC=CC=C4NC3=O
• Molecular Formula: C21H17N3O4S
• Molecular Weight: 407.4 g/mol

Description

4-Methoxy-N-[2-(3-oxo-3,4-dihydro-quinoxalin-2-yl)-phenyl]-benzenesulfonamide, also known as ONO-2952, is a small molecule drug that has been extensively studied for its potential therapeutic applications in various diseases. This compound belongs to the class of sulfonamide drugs, which are known for their diverse pharmacological activities.

Mechanism of Action

4-Methoxy-N-[2-(3-oxo-3,4-dihydro-quinoxalin-2-yl)-phenyl]-benzenesulfonamide works by inhibiting the activity of the enzyme carbonic anhydrase, which is involved in several physiological processes such as acid-base balance, respiration, and bone resorption. By inhibiting carbonic anhydrase, this compound can modulate various signaling pathways that are involved in the pathogenesis of various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of carbonic anhydrase in a dose-dependent manner. In vivo studies have shown that this compound can reduce the levels of amyloid beta peptides in the brain, which is a hallmark of Alzheimer's disease. This compound has also been shown to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

4-Methoxy-N-[2-(3-oxo-3,4-dihydro-quinoxalin-2-yl)-phenyl]-benzenesulfonamide has several advantages for lab experiments. It is a well-established compound, and its synthesis method is well-documented. It is also relatively stable and can be stored for long periods of time. However, there are also some limitations to using this compound in lab experiments. One of the major limitations is its cost, as it is a relatively expensive compound. Another limitation is its solubility, as it is poorly soluble in water and requires the use of organic solvents for administration.

Future Directions

There are several future directions for research on 4-Methoxy-N-[2-(3-oxo-3,4-dihydro-quinoxalin-2-yl)-phenyl]-benzenesulfonamide. One area of research is its potential as a treatment for neurodegenerative diseases such as Alzheimer's disease. Further studies are needed to determine the optimal dosage and administration route for this compound in these diseases. Another area of research is its potential as a treatment for cancer. Further studies are needed to determine the mechanism of action of this compound in inhibiting cancer cell growth and to identify potential drug targets. Finally, there is a need for further studies to determine the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 4-Methoxy-N-[2-(3-oxo-3,4-dihydro-quinoxalin-2-yl)-phenyl]-benzenesulfonamide involves the reaction of 2-(3-oxo-3,4-dihydroquinoxalin-2-yl)aniline with 4-methoxybenzenesulfonyl chloride in the presence of a base. The reaction yields this compound as a white solid with a purity of more than 98%. The synthesis of this compound has been reported in several scientific publications, and the procedure is well-established.

Scientific Research Applications

4-Methoxy-N-[2-(3-oxo-3,4-dihydro-quinoxalin-2-yl)-phenyl]-benzenesulfonamide has been extensively studied for its potential therapeutic applications in various diseases. One of the major areas of research is its potential as a treatment for neurodegenerative diseases such as Alzheimer's disease. Studies have shown that this compound can inhibit the aggregation of amyloid beta peptides, which are known to play a role in the pathogenesis of Alzheimer's disease. This compound has also been studied for its potential as a treatment for cancer, as it has been shown to inhibit the growth of cancer cells in vitro and in vivo.